4-fluoro-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide

• IUPAC Name: 4-fluoro-N'-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide
• InChI: InChI=1S/C15H12FN3OS/c1-9-3-2-4-12-13(9)17-15(21-12)19-18-14(20)10-5-7-11(16)8-6-10/h2-8H,1H3,(H,17,19)(H,18,20)
• InChI Key: OKKDPWIVGOVERI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)NNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C15H12FN3OS
• Molecular Weight: 301.3 g/mol
• CAS No.: 851977-82-7

Description

“4-fluoro-N’-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide” is a chemical compound with the molecular formula CHFNOS. It is related to benzothiazole compounds, which have been studied for their anti-tubercular properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-fluoro-N’-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide” are not provided in the sources. The molecular formula is CHFNOS and the average mass is 430.451 Da.

Future Directions

The future directions for the study of “4-fluoro-N’-(4-methyl-1,3-benzothiazol-2-yl)benzohydrazide” and related compounds could involve further exploration of their anti-tubercular properties and potential applications in medicinal chemistry.

Mechanism of Action

Target of Action

The compound “4-fluoro-N’-(4-methylbenzo[d]thiazol-2-yl)benzohydrazide” is a derivative of thiazole . Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects Thiazole derivatives have been reported to inhibit the cyclooxygenase (cox) enzymes , which play a crucial role in inflammation and pain.

Mode of Action

Thiazole derivatives have been reported to inhibit cox enzymes . COX enzymes are responsible for the conversion of arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin . By inhibiting these enzymes, thiazole derivatives can potentially reduce inflammation and pain.

Biochemical Pathways

Given the reported inhibition of cox enzymes by thiazole derivatives , it can be inferred that the arachidonic acid pathway, which leads to the production of pro-inflammatory mediators, could be affected. This could result in reduced inflammation and pain.

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially influence the bioavailability of the compound.

Result of Action

Thiazole derivatives have been reported to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . These effects could potentially result from the inhibition of COX enzymes and the subsequent reduction in pro-inflammatory mediators .